Cas no 924309-93-3 (2-Acetamidonon-8-enoic acid)

2-Acetamidonon-8-enoic acid structure
2-Acetamidonon-8-enoic acid structure
Product Name:2-Acetamidonon-8-enoic acid
CAS No:924309-93-3
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD17014859
CID:1089699
PubChem ID:16655536
Update Time:2025-09-22

2-Acetamidonon-8-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamidonon-8-enoic acid
    • 2-(acetylamino)non-8-enoic acid
    • 8-Nonenoicacid,2-(acetylamino)-
    • 8-Nonenoic acid,2-(acetylaMino)-
    • 3154AH
    • AK141293
    • AX8281480
    • VU0494737-1
    • 2-(Acetylamino)-8-nonenoic acid (ACI)
    • DTXSID60586517
    • CS-M1673
    • ZLB30993
    • 924309-93-3
    • AKOS015841061
    • 8-Nonenoic acid, 2-(acetylamino)-, (2R)-
    • 8-Nonenoic acid, 2-(acetylamino)-
    • CS-14442
    • 2-Acetamido-8-Nonenoic Acid
    • 2-acetamidonon-8-enoicacid
    • DB-103734
    • SB75163
    • SB75164
    • F2145-0467
    • SCHEMBL3777018
    • MDL: MFCD17014859
    • Inchi: 1S/C11H19NO3/c1-3-4-5-6-7-8-10(11(14)15)12-9(2)13/h3,10H,1,4-8H2,2H3,(H,12,13)(H,14,15)
    • InChI Key: ZVOCMVHWFJWMEB-UHFFFAOYSA-N
    • SMILES: O=C(C(CCCCCC=C)NC(C)=O)O

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 2.1

2-Acetamidonon-8-enoic acid Pricemore >>

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2-Acetamidonon-8-enoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  rt; 16 h, 60 °C
1.2 Reagents: Citric acid ;  6 h, pH 4 - 5, 100 °C; 100 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3.5
Reference
Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor
Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 2

Reaction Conditions
1.1 Reagents: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 2 h, 0 °C
1.2 Reagents: Sulfuric acid Solvents: Water
2.1 Reagents: Cesium carbonate ,  Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ,  Tetrahydrofuran ;  16 h, 80 °C; 80 °C → rt
3.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  rt; 16 h, 60 °C
3.2 Reagents: Citric acid ;  6 h, pH 4 - 5, 100 °C; 100 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3.5
Reference
Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor
Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic anhydride Solvents: Water ;  6 h, 60 °C; 16 h, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor
Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 4

Reaction Conditions
1.1 Reagents: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 2 h, 0 °C
1.2 Reagents: Sulfuric acid Solvents: Water
1.3 Reagents: Cesium carbonate ,  Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ;  16 h, 80 °C; 80 °C → rt
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  rt; 16 h, 60 °C
2.2 Reagents: Citric acid ;  6 h, pH 4 - 5, 100 °C; 100 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3.5
Reference
Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor
Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

Production Method 5

Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ,  Tetrahydrofuran ;  16 h, 80 °C; 80 °C → rt
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  rt; 16 h, 60 °C
2.2 Reagents: Citric acid ;  6 h, pH 4 - 5, 100 °C; 100 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3.5
Reference
Efficient Synthesis of (S)-2-(Cyclopentyloxycarbonyl)-amino-8-nonenoic Acid: Key Building Block for BILN 2061, an HCV NS3 Protease Inhibitor
Wang, Xiao-Jun; et al, Organic Process Research & Development, 2007, 11(1), 60-63

2-Acetamidonon-8-enoic acid Raw materials

2-Acetamidonon-8-enoic acid Preparation Products

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